Cas no 108642-94-0 (3-Penten-2-one,3,4-difluoro-, (3Z)-)

• Product Name: 3-Penten-2-one,3,4-difluoro-, (3Z)-
• CAS No: 108642-94-0
• MF: C₅H₆F₂O
• MW: 120.097348690033
• CID: 128091
• PubChem ID: 23234095
• Update Time: 2025-04-18

3-Penten-2-one,3,4-difluoro-, (3Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one,3,4-difluoro-, (3Z)-
• 3-Penten-2-one,3,4-difluoro-, (Z)-
• 3-Penten-2-one, 3,4-difluoro-, (3Z)- (9CI)
• 108642-94-0
• (Z)-3,4-difluoropent-3-en-2-one

• Inchi： 1S/C5H6F2O/c1-3(6)5(7)4(2)8/h1-2H3/b5-3-
• InChI Key： HSVZGXGFJZETGV-HYXAFXHYSA-N
• SMILES： F/C(/C(C)=O)=C(/C)\F

Computed Properties

• Exact Mass: 120.03868
• Monoisotopic Mass: 120.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds